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Compound of Interest

Compound Name: 4-Benzyloxy-biphenyl

CAS No.: 84954-30-3

Cat. No.: B1274286

Get Quote

Introduction: 4-Benzyloxy-biphenyl (CAS No. 84954-30-3) is a bi-aryl ether with a molecular

formula of C₁₉H₁₆O and a molecular weight of 260.33 g/mol .[1] Its structure, consisting of a

biphenyl core linked to a benzyl group via an ether bond, makes it a valuable intermediate in

organic synthesis, particularly in the development of liquid crystals and pharmaceutical

compounds. Accurate structural elucidation and characterization are paramount for its

application in research and development. This guide provides an in-depth overview of the

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-
Benzyloxy-biphenyl, complete with detailed experimental protocols and a logical workflow for

spectroscopic analysis.

Data Presentation
The spectroscopic data for 4-Benzyloxy-biphenyl are summarized in the tables below. The

NMR data has been experimentally determined, while the IR and MS data are predicted based

on the known fragmentation patterns and vibrational modes of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for 4-Benzyloxy-biphenyl
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.54 - 7.02 m (multiplet) 14H

Aromatic Protons

(Biphenyl & Benzyl

Rings)

5.08 s (singlet) 2H
Benzylic Protons (-O-

CH₂-Ph)

Solvent: DMSO-d₆, Spectrometer Frequency: 500 MHz. Data sourced from.

Table 2: ¹³C NMR Spectroscopic Data for 4-Benzyloxy-biphenyl

Chemical Shift (δ) ppm Assignment

158.42 Aromatic Carbon (Ar-C-O)

140.83 Aromatic Carbon

137.04 Aromatic Carbon

134.08 Aromatic Carbon

128.78 Aromatic Carbon

128.05 Aromatic Carbon

127.55 Aromatic Carbon

126.79 Aromatic Carbon

115.20 Aromatic Carbon

70.14 Benzylic Carbon (-O-CH₂-Ph)

Solvent: DMSO-d₆, Spectrometer Frequency: 125 MHz. Data sourced from.

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for 4-Benzyloxy-biphenyl
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Wavenumber (cm⁻¹) Vibration Mode Intensity

3100 - 3000 Aromatic C-H Stretch Medium

2950 - 2850
Aliphatic C-H Stretch (Benzylic

CH₂)
Medium-Weak

1600, 1500, 1450 Aromatic C=C Ring Stretch Strong-Medium

1250 - 1200
Aryl Ether C-O Asymmetric

Stretch
Strong

1050 - 1000
Aryl Ether C-O Symmetric

Stretch
Medium

860 - 820
p-Disubstituted Benzene C-H

Out-of-Plane Bend
Strong

770 - 730 & 710 - 690
Monosubstituted Benzene C-H

Out-of-Plane Bend
Strong

Note: This data is predicted based on characteristic group frequencies for aromatic ethers and

biphenyl compounds.

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Fragmentation for 4-Benzyloxy-biphenyl

m/z Ion
Predicted Fragmentation
Pathway

260 [C₁₉H₁₆O]⁺ Molecular Ion (M⁺)

183 [C₁₂H₉O]⁺ Loss of Phenyl Radical (•C₇H₇)

169 [C₁₂H₉]⁺
Loss of Benzyloxy Radical

(•OCH₂C₆H₅)

91 [C₇H₇]⁺
Tropylium Ion (Benzyl Cation) -

Often the base peak
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Note: This data is predicted based on the molecular structure and common fragmentation

pathways for benzylic ethers.

Experimental Protocols
Detailed methodologies for acquiring the spectroscopic data are provided below. These

protocols are generalized and may require optimization based on the specific instrumentation

available.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of 4-Benzyloxy-biphenyl is dissolved in ~0.7

mL of deuterated dimethyl sulfoxide (DMSO-d₆). The solution is transferred to a 5 mm NMR

tube.

Instrument Setup: ¹H and ¹³C NMR spectra are recorded on a 500 MHz (or higher)

spectrometer.

¹H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to achieve a

good signal-to-noise ratio. The chemical shifts are referenced to the residual solvent peak of

DMSO-d₆ (δ ~2.50 ppm).

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. The chemical shifts

are referenced to the solvent peak of DMSO-d₆ (δ ~39.52 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy
This protocol describes the Attenuated Total Reflectance (ATR) method, which is suitable for

solid powder samples.

Instrument Preparation: An FTIR spectrometer equipped with an ATR accessory (e.g., a

diamond crystal) is used. A background spectrum of the clean, empty ATR crystal is collected

to account for atmospheric and instrumental noise.

Sample Application: A small amount of solid 4-Benzyloxy-biphenyl is placed directly onto

the ATR crystal, ensuring complete coverage of the crystal surface.
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Data Acquisition: Pressure is applied using a clamp to ensure firm contact between the

sample and the crystal. The infrared spectrum is then recorded, typically in the range of

4000-400 cm⁻¹.

Cleaning: After analysis, the sample is carefully removed, and the ATR crystal is cleaned with

an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Electrospray Ionization Mass Spectrometry (ESI-MS)
Sample Preparation: A stock solution of 4-Benzyloxy-biphenyl is prepared by dissolving ~1

mg of the sample in 1 mL of a suitable organic solvent like methanol or acetonitrile. This

stock solution is then further diluted to a final concentration of approximately 1-10 µg/mL

using the same solvent, often with the addition of 0.1% formic acid to promote protonation.

Instrument Calibration: The mass spectrometer, typically a Time-of-Flight (TOF) or Orbitrap

instrument, is calibrated using a standard calibration solution to ensure high mass accuracy.

Data Acquisition: The prepared sample solution is introduced into the ESI source via direct

infusion or through a liquid chromatography (LC) system. The analysis is performed in

positive ion mode to detect the protonated molecule [M+H]⁺. A full scan spectrum is acquired

over a relevant m/z range (e.g., 50-500).

Tandem MS (MS/MS): To obtain fragmentation data, the precursor ion corresponding to the

protonated molecule (m/z 261) is isolated and subjected to collision-induced dissociation

(CID) to generate a product ion spectrum.

Visualization of Analytical Workflow
The logical flow for the spectroscopic characterization of a compound like 4-Benzyloxy-
biphenyl is depicted below.
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Caption: Workflow for the spectroscopic characterization of 4-Benzyloxy-biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 4-Benzyloxy-biphenyl: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274286/docs#spectroscopic-profile-of-4-benzyloxy-
biphenyl-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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